Cas no 2566-19-0 (2-(2-(((Benzyloxy)carbonyl)amino)acetamido)acetic acid)

• Product Name: 2-(2-(((Benzyloxy)carbonyl)amino)acetamido)acetic acid
• CAS No: 2566-19-0
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• MDL: MFCD00037783
• CID: 43177
• PubChem ID: 95686
• Update Time: 2025-11-05

2-(2-(((Benzyloxy)carbonyl)amino)acetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(((Benzyloxy)carbonyl)amino)acetamido)acetic acid
• N-Benzyloxycarbonyl-glycyl-glycine
• Z-Gly-Gly
• Cbz-Gly-Gly
• (Carbobenzoxy)glycylglycine
• 2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]acetic acid
• Cbz-Glycine-Glycine
• N-[(Benzyloxy)carbonyl]glycylglycine
• Z-Gly-Gly-OH
• benzyloxycarbonylglycylglycine
• carbobenzoxy-glycyl-glycine
• Carbobenzoxy-gly-gly
• N-benzyloxycarbonylaminoacetylglycine
• N-carbobenzyloxyglycylglycine
• N-CBZ-GLYCYLGLYCINE
• (Benzyloxycarbonyl)glycylglycine
• AKOS000273858
• N-CBZ-GLY-GLY
• AMY25337
• C2833
• N-carbobenzoxyglycylglycine
• MFCD00037783
• J-521415
• NSC-29727
• 2-(2-{[(benzyloxy)carbonyl]amino}acetamido)acetic acid
• (N-Cbz-glycyl)glycine
• PD196613
• DS-5118
• 2-[(2-phenylmethoxycarbonylamino-acetyl)amino]-acetic acid
• NSC 29727
• SY033817
• CS-W009447
• N-Carbobenzoxy-glycylglycine
• AC1011
• DTXSID00180356
• (2-benzyloxycarbonylamino-acetylamino)-acetic acid
• BDBM50172796
• FT-0656547
• A817955
• Cbz-Gly-Gly-OH
• [(([(Benzyloxy)carbonyl]amino)acetyl)amino]acetic acid #
• N-carbobenzoxy-glycyl-glycine
• NSC29727
• 2-(2-(benzyloxycarbonylamino)acetamido)acetic acid
• HY-W008731
• EN300-121128
• Glycine,N-[(phenylmethoxy)carbonyl]glycyl-
• SCHEMBL5873775
• benzyloxycarbonylglycyl-glycine
• ((Benzyloxy)carbonyl)glycylglycine
• Glycine, N-(N-((phenylmethoxy)carbonyl)glycyl)-
• 2566-19-0
• Amnioacetic amide, N-benzyloxycarbonyl-N'-acetic acid
• Glycine, N-[N-[(phenylmethoxy)carbonyl]glycyl]-
• Carbobenzoxyglycylglycine
• CHEMBL3810057
• glycine, N-[(phenylmethoxy)carbonyl]glycyl-
• DA-65840
• STK500092
• ALBB-015800
• DTXCID10102847
• N-[(Phenylmethoxy)carbonyl]glycylglycine
• J4384F9CHJ

• MDL： MFCD00037783
• Inchi： 1S/C12H14N2O5/c15-10(13-7-11(16)17)6-14-12(18)19-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,13,15)(H,14,18)(H,16,17)
• InChI Key： VFRCXEHNAFUTQC-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(=O)O)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 266.09000
• Monoisotopic Mass: 266.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Boiling Point: 587.2°C at 760 mmHg
• PSA: 104.73000
• LogP: 0.89540

2-(2-(((Benzyloxy)carbonyl)amino)acetamido)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature(BD143890)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(2-(((Benzyloxy)carbonyl)amino)acetamido)acetic acid

Comprehensive Overview of 2-(2-(((Benzyloxy)carbonyl)amino)acetamido)acetic acid (CAS No. 2566-19-0)

2-(2-(((Benzyloxy)carbonyl)amino)acetamido)acetic acid (CAS No. 2566-19-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Z-Gly-Gly-OH (where "Z" denotes the benzyloxycarbonyl protecting group), plays a pivotal role in the construction of peptide chains due to its dual functional groups: a carboxyl group and an amine-protected moiety. Its molecular formula is C₁₂H₁₄N₂O₅, and it exhibits a molecular weight of 266.25 g/mol. Researchers frequently employ this compound as a building block in solid-phase peptide synthesis (SPPS) and as a precursor for more complex bioactive molecules.

The benzyloxycarbonyl (Z) group in 2-(2-(((Benzyloxy)carbonyl)amino)acetamido)acetic acid serves as a temporary protecting group for amines, shielding them during peptide elongation reactions. This feature is critical in modern peptide chemistry, where selective deprotection is required to achieve high-purity products. The compound’s stability under acidic conditions and its compatibility with common coupling reagents like HOBt (Hydroxybenzotriazole) and DIC (Diisopropylcarbodiimide) make it a preferred choice for researchers exploring drug discovery and bioconjugation strategies.

In recent years, the demand for peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to small-molecule drugs. 2-(2-(((Benzyloxy)carbonyl)amino)acetamido)acetic acid has gained attention in this context, particularly for its role in synthesizing antimicrobial peptides and hormone analogs. For instance, it has been used in the development of glycopeptide antibiotics and targeted drug delivery systems, aligning with the growing interest in personalized medicine.

From a synthetic perspective, the compound’s solubility in polar solvents like DMF (Dimethylformamide) and DMSO (Dimethyl sulfoxide) facilitates its integration into automated peptide synthesizers. Its crystalline form ensures ease of handling and storage, though precautions such as moisture-free environments are recommended to maintain stability. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are routinely employed to verify its purity, which is typically ≥95% for research-grade material.

Beyond peptide synthesis, CAS No. 2566-19-0 has found applications in material science, particularly in the design of biodegradable polymers and hydrogels. Its bifunctional nature allows it to act as a crosslinker or spacer in polymer networks, contributing to advancements in tissue engineering and wound healing materials. This versatility has spurred collaborations between chemists and biomedical engineers, addressing pressing challenges in regenerative medicine.

Environmental and safety considerations are also paramount when working with 2-(2-(((Benzyloxy)carbonyl)amino)acetamido)acetic acid. While it is not classified as hazardous, standard laboratory practices—such as using gloves and eye protection—should be followed. Disposal should comply with local regulations to minimize ecological impact, reflecting the broader scientific community’s focus on green chemistry principles.

In summary, 2-(2-(((Benzyloxy)carbonyl)amino)acetamido)acetic acid (CAS No. 2566-19-0) is a cornerstone in peptide chemistry and beyond. Its unique structural attributes and adaptability to cutting-edge research areas—from drug development to smart materials—underscore its enduring relevance. As the scientific landscape evolves, this compound will likely remain a key enabler of innovation, answering the call for safer, more efficient therapeutic and material solutions.